2-[(2-chlorophenyl)methylsulfanyl]-6-methyl-5-pentyl-1H-pyrimidin-4-one

• Molecular Formula: C17H21ClN2OS
• Molecular Weight: 336.9 g/mol
• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-6-methyl-5-pentyl-1H-pyrimidin-4-one
• InChI: InChI=1S/C17H21ClN2OS/c1-3-4-5-9-14-12(2)19-17(20-16(14)21)22-11-13-8-6-7-10-15(13)18/h6-8,10H,3-5,9,11H2,1-2H3,(H,19,20,21)
• InChI Key: GGFHNLLYQZYOBI-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCC1=C(NC(=NC1=O)SCC2=CC=CC=C2Cl)C

Description

2-[(2-chlorophenyl)methylsulfanyl]-6-methyl-5-pentyl-1H-pyrimidin-4-one is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound is also known as CP-47,497 or simply CP-47 and is a synthetic cannabinoid that has been found to interact with the endocannabinoid system in the body.

Mechanism of Action

CP-47 is believed to interact with the CB1 and CB2 receptors in the endocannabinoid system. These receptors are located throughout the body and are involved in the regulation of various physiological processes. CP-47 has been found to activate these receptors, leading to a range of effects on the body.
Biochemical and Physiological Effects:
CP-47 has been found to have a range of biochemical and physiological effects on the body. These include pain relief, anti-inflammatory effects, and appetite stimulation. It has also been found to have potential therapeutic properties for a range of conditions, including multiple sclerosis, epilepsy, and cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of CP-47 in lab experiments is its ability to interact with the endocannabinoid system, which is involved in a wide range of physiological processes. This makes it a valuable tool for studying the effects of this system on the body. However, the synthesis of CP-47 is a complex process that requires specialized knowledge and equipment, which can be a limitation for some researchers.

Future Directions

There are several potential future directions for research on CP-47. One area of interest is its potential therapeutic properties for conditions such as multiple sclerosis, epilepsy, and cancer. Further research is needed to fully understand the mechanisms of action of CP-47 and its effects on the body. Additionally, there is potential for the development of new synthetic cannabinoids based on CP-47, which could have even greater therapeutic potential.

Synthesis Methods

The synthesis of CP-47 involves several chemical reactions that are carried out in a laboratory setting. The starting materials for the synthesis are 2-chlorobenzyl chloride, 2-methylthiophenol, and pentylamine. These compounds are reacted together in a series of steps to produce the final product. The synthesis of CP-47 is a complex process that requires specialized knowledge and equipment.

Scientific Research Applications

CP-47 has been the subject of numerous scientific studies due to its potential therapeutic properties. One of the most significant areas of research has been its interaction with the endocannabinoid system. This system is responsible for regulating a wide range of physiological processes, including pain, mood, and appetite.